Cas no 1211533-00-4 (5-bromo-3-chloro-2-(trifluoromethyl)pyridine)

5-Bromo-3-chloro-2-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—bromo, chloro, and trifluoromethyl substituents—enhance reactivity, enabling selective cross-coupling and functionalization reactions. The electron-withdrawing trifluoromethyl group improves metabolic stability in bioactive compounds, while the halogen atoms facilitate further derivatization via metal-catalyzed reactions. This compound is particularly valuable as an intermediate in the development of active ingredients, offering precise control over molecular modifications. Its high purity and well-defined reactivity profile make it a reliable building block for researchers in medicinal chemistry and crop protection applications.

5-bromo-3-chloro-2-(trifluoromethyl)pyridine structure

1211533-00-4 structure

Product Name:5-bromo-3-chloro-2-(trifluoromethyl)pyridine

CAS No:1211533-00-4

MF:C₆H₂BrClF₃N

MW:260.438990116119

MDL:MFCD18254485

CID:2617402

PubChem ID:72213898

Update Time:2025-06-07

5-bromo-3-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-3-chloro-2-(trifluoromethyl)pyridine
- 5-Bromo-3-chloro-2-trifluoromethyl-pyridine
- CS-0379844
- 1211533-00-4
- ZPBKBNUETCNZFE-UHFFFAOYSA-N
- DB-413676
- SCHEMBL15674757
- AT29187
- 893-519-4
- EN300-226188
- DTXSID001257420
- AB74586
- Pyridine, 5-bromo-3-chloro-2-(trifluoromethyl)-
- MDL： MFCD18254485
- Inchi： 1S/C6H2BrClF3N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
- InChI Key： ZPBKBNUETCNZFE-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(F)(F)F)C(=C1)Cl

Computed Properties

Exact Mass: 258.90112Da
Monoisotopic Mass: 258.90112Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12.9Å²

5-bromo-3-chloro-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029013758-250mg	5-Bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	250mg	$931.00	2023-09-04
Alichem	A029013758-1g	5-Bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	1g	$2808.15	2023-09-04
Enamine	EN300-226188-0.05g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	0.05g	$252.0	2024-06-20
Enamine	EN300-226188-0.1g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	0.1g	$376.0	2024-06-20
Enamine	EN300-226188-0.25g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	0.25g	$538.0	2024-06-20
Enamine	EN300-226188-0.5g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	0.5g	$847.0	2024-06-20
Enamine	EN300-226188-1.0g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	1.0g	$1086.0	2024-06-20
Enamine	EN300-226188-2.5g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	2.5g	$2127.0	2024-06-20
Enamine	EN300-226188-5.0g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	5.0g	$3147.0	2024-06-20
Enamine	EN300-226188-10.0g	5-bromo-3-chloro-2-(trifluoromethyl)pyridine	1211533-00-4	95%	10.0g	$4667.0	2024-06-20